1-Nonan-5-ylpiperazine
Overview
Description
1-Nonan-5-ylpiperazine is a chemical compound that belongs to the class of piperazines. It is a synthetic compound that has been widely used in scientific research. The compound has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.
Mechanism Of Action
The mechanism of action of 1-Nonan-5-ylpiperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and GABA. The compound has been shown to enhance the activity of these neurotransmitters, leading to its various biological effects.
Biochemical And Physiological Effects
1-Nonan-5-ylpiperazine has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anticonvulsant, analgesic, and anxiolytic effects. The compound has also been shown to have an effect on the cardiovascular system, with studies showing that it can lower blood pressure and heart rate. Additionally, the compound has been shown to have an effect on the immune system, with studies showing that it can modulate the activity of immune cells.
Advantages And Limitations For Lab Experiments
1-Nonan-5-ylpiperazine has several advantages for lab experiments. The compound is easy to synthesize, and it has a wide range of biological activities, making it suitable for use in various fields of research. However, the compound also has some limitations. It is not very water-soluble, which can make it difficult to use in certain experiments. Additionally, the compound has not been extensively studied in vivo, which limits its potential applications.
Future Directions
There are several future directions for the study of 1-Nonan-5-ylpiperazine. One potential area of research is the development of new drugs based on the compound. The compound has been shown to have a wide range of biological activities, making it a promising candidate for drug development. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields of research. Finally, studies are needed to determine the safety and efficacy of the compound in vivo, which could lead to its potential use as a therapeutic agent.
Scientific Research Applications
1-Nonan-5-ylpiperazine has been extensively used in scientific research. The compound has been studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. It has been shown to have a wide range of biological activities, including anticonvulsant, analgesic, and anxiolytic effects. The compound has also been studied for its potential use as a drug delivery agent.
properties
IUPAC Name |
1-nonan-5-ylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H28N2/c1-3-5-7-13(8-6-4-2)15-11-9-14-10-12-15/h13-14H,3-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZWMOMPWEKTUJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CCCC)N1CCNCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H28N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30375071 |
Source
|
| Record name | 1-nonan-5-ylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30375071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Nonan-5-ylpiperazine | |
CAS RN |
83655-59-8 |
Source
|
| Record name | 1-nonan-5-ylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30375071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 83655-59-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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